N-(6-amino-1,3-benzothiazol-2-yl)-2-(morpholin-4-yl)acetamide

• IUPAC Name: N-(6-amino-1,3-benzothiazol-2-yl)-2-morpholin-4-ylacetamide
• InChI: InChI=1S/C13H16N4O2S/c14-9-1-2-10-11(7-9)20-13(15-10)16-12(18)8-17-3-5-19-6-4-17/h1-2,7H,3-6,8,14H2,(H,15,16,18)
• InChI Key: QCIBIQQBYOJCQV-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CC(=O)NC2=NC3=C(S2)C=C(C=C3)N
• Molecular Formula: C13H16N4O2S
• Molecular Weight: 292.36 g/mol

Description

N-(6-amino-1,3-benzothiazol-2-yl)-2-(morpholin-4-yl)acetamide, also known as NAM or NAM-morpholine, is an organic compound that has been used in various scientific research applications. It is a relatively new compound, having been first synthesized in the late 1990s. NAM has been used in a wide range of research applications, including drug discovery, biochemistry, and physiological studies.

Scientific Research Applications

Benzothiazole Derivatives in Medicinal Chemistry

Benzothiazole and its derivatives are recognized for their versatile biological activities, making them significant in medicinal chemistry. The unique structure of benzothiazole, characterized by a benzene ring fused with a thiazole, is a common feature in many bioactive molecules. These compounds exhibit a broad spectrum of pharmacological properties, including antimicrobial, antiviral, anti-inflammatory, and anticancer activities. Their ability to interact with various biological targets underpins their utility in drug development, highlighting their role in addressing a wide range of diseases (Bhat & Belagali, 2020; Kamal et al., 2015; Elamin et al., 2020).

Chemical Properties and Synthesis

The structural diversity of benzothiazole derivatives enables the synthesis of compounds with targeted biological activities. Modern synthetic methods focus on atom economy and green chemistry principles, facilitating the development of benzothiazoles as potential therapeutic agents. The ease of functionalization of the benzothiazole moiety allows for the creation of compounds with varied pharmacological properties, making it a valuable scaffold in drug discovery (Zhilitskaya et al., 2021).

Biological and Pharmacological Applications

Benzothiazole derivatives have been studied for their potential in treating various conditions, including cancer, infectious diseases, and neurological disorders. Their ability to modulate several biological pathways, such as inhibiting microbial growth or targeting cancer cells, underscores the therapeutic potential of benzothiazole compounds. Additionally, the exploration of benzothiazole-based molecules as antimicrobial and antiviral agents reflects the ongoing search for new treatments in response to emerging diseases and drug-resistant pathogens (Keri et al., 2015; Law & Yeong, 2022).